Cas no 1806704-16-4 (3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene)

• Product Name: 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene
• CAS No: 1806704-16-4
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 5005632
• Update Time: 2025-10-18

3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene

• Inchi： 1S/C11H12ClF3O/c1-8-4-2-5-9(6-3-7-12)10(8)16-11(13,14)15/h2,4-5H,3,6-7H2,1H3
• InChI Key： MRNUHXUQUSTZMX-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene

Comprehensive Overview of 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene (CAS No. 1806704-16-4)

3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene (CAS No. 1806704-16-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chloropropyl and trifluoromethoxy functional groups, offers a versatile platform for synthetic chemists aiming to develop novel molecules with enhanced properties. Its molecular structure, combining a toluene backbone with these substituents, makes it a valuable intermediate in the synthesis of more complex compounds.

The growing interest in 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene is partly driven by the increasing demand for fluorinated compounds in modern chemistry. Fluorinated molecules are known for their stability, lipophilicity, and bioavailability, making them indispensable in drug discovery and agrochemical formulations. Researchers are particularly intrigued by the trifluoromethoxy group, which is often associated with improved metabolic stability and membrane permeability in bioactive molecules. This has led to a surge in studies exploring its potential applications in medicinal chemistry and crop protection.

One of the most frequently asked questions about CAS No. 1806704-16-4 revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, often involving the introduction of the chloropropyl moiety via nucleophilic substitution or radical reactions. The trifluoromethoxy group is typically introduced using specialized reagents like trifluoromethylating agents or through oxidative processes. These synthetic strategies are continually optimized to improve yields and reduce environmental impact, aligning with the principles of green chemistry.

In the context of pharmaceutical research, 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene serves as a precursor for the development of potential therapeutic agents. Its structural features are particularly relevant in the design of CNS-active compounds, where the trifluoromethoxy group can enhance blood-brain barrier penetration. Additionally, the chloropropyl chain provides a handle for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

The agrochemical industry also benefits from the unique properties of this compound. The trifluoromethoxy group is a common motif in modern pesticides and herbicides due to its ability to resist degradation and improve target specificity. As sustainability becomes a key focus in agriculture, researchers are exploring how CAS No. 1806704-16-4 can contribute to the development of next-generation crop protection agents with reduced environmental footprints.

From a material science perspective, 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene is investigated for its potential in creating advanced polymers and coatings. The incorporation of fluorinated aromatic compounds into polymeric matrices can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These materials find applications in industries ranging from electronics to aerospace, where performance under extreme conditions is critical.

Safety and handling of 3-(3-Chloropropyl)-2-(trifluoromethoxy)toluene are also topics of interest. While not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper ventilation, personal protective equipment, and adherence to regulatory guidelines are essential to ensure safe handling. Researchers often inquire about storage conditions, with recommendations typically including protection from moisture and light to maintain stability.

The future of CAS No. 1806704-16-4 looks promising, with ongoing research exploring its potential in emerging fields like bioconjugation chemistry and catalysis. Its versatility as a building block continues to inspire innovation across multiple disciplines. As synthetic methodologies advance and computational tools enable more precise molecular design, the applications of this compound are expected to expand further, solidifying its position as a valuable asset in chemical research and development.